(3-Aminophenyl)methyl dimethylcarbamate

• CAS No.: 84640-25-5
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: (3-aminophenyl)methyl N,N-dimethylcarbamate
• InChI: InChI=1S/C10H14N2O2/c1-12(2)10(13)14-7-8-4-3-5-9(11)6-8/h3-6H,7,11H2,1-2H3
• InChI Key: QUOJDRSDFLVXIB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)OCC1=CC(=CC=C1)N

Description

(3-Aminophenyl)methyl dimethylcarbamate (CAS: 19962-04-0), also referred to as 3-aminophenyl dimethylcarbamate, is a carbamate derivative characterized by a phenyl ring substituted with an amino group at the 3-position and a dimethylcarbamate functional group. The compound is synthesized via carbamate formation reactions, such as the reaction of 3-aminophenol derivatives with dimethylcarbamoyl chloride in the presence of bases like N,N-diisopropylethylamine (DIPEA) . Its molecular formula is C₉H₁₂N₂O₂, with a molecular weight of 180.20 g/mol .

Carbamates are widely studied for their biological activity, particularly as pseudo-irreversible inhibitors of cholinesterases .

Comparison with Similar Compounds

3-Acetylphenyl Dimethylcarbamate (CAS: 2689-47-6)

• Structure: The phenyl ring is substituted with an acetyl group (COCH₃) instead of an amino group.
• Molecular Formula: C₁₁H₁₃NO₃; Molecular Weight: 207.23 g/mol.
• Key Differences: The acetyl group increases lipophilicity (calculated log P: 1.2) compared to the amino group, which may reduce aqueous solubility but improve membrane permeability .
• Applications : Used as a synthetic intermediate in drug development, including analogs of Rivastigmine, a cholinesterase inhibitor .

3-Acetylphenyl Ethyl(methyl)carbamate (CAS: 855300-09-3)

• Structure : Features an ethyl-methyl carbamate group and a 3-acetylphenyl substituent.
• Molecular Formula: C₁₂H₁₅NO₃; Molecular Weight: 221.25 g/mol.
• Key Differences :
  • The ethyl-methyl carbamate group introduces steric bulk, which may alter binding kinetics compared to dimethylcarbamate.
  • This compound is identified as Rivastigmine Impurity C , highlighting its relevance in pharmaceutical quality control .
• Activity : While less potent than Rivastigmine, it serves as a reference standard for metabolic studies .

3-(1-(Dimethylamino)ethyl)phenyl Dimethylcarbamate Hydrochloride (CAS: 105601-13-6)

• Structure: Contains a dimethylaminoethyl side chain at the 3-position of the phenyl ring.
• Molecular Formula : C₁₃H₂₁ClN₂O₂; Molecular Weight : 272.77 g/mol.
• Key Differences: The dimethylaminoethyl group introduces a cationic charge at physiological pH, enhancing interaction with anionic enzyme pockets (e.g., acetylcholinesterase) . The hydrochloride salt improves solubility for pharmacological testing .
• Applications : Investigated as a cholinesterase inhibitor analog in preclinical studies .

4-Chloro-2-{[(3-chlorophenyl)amino]carbonyl}phenyl Alkyl Carbamates

• Structure : Chlorophenyl substituents and varied alkyl carbamate groups (e.g., ethyl, methyl).
• These compounds exhibit broader-spectrum activity but may have higher toxicity profiles due to halogenation .

Structural-Activity Relationship (SAR) Analysis

Table 1: Comparative Properties of Selected Carbamates

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	log P/log k	Key Functional Groups	Biological Relevance
3-Aminophenyl dimethylcarbamate	19962-04-0	C₉H₁₂N₂O₂	180.20	N/A	NH₂, dimethylcarbamate	Cholinesterase inhibition
3-Acetylphenyl dimethylcarbamate	2689-47-6	C₁₁H₁₃NO₃	207.23	1.2	COCH₃, dimethylcarbamate	Synthetic intermediate
3-Acetylphenyl ethyl(methyl)carbamate	855300-09-3	C₁₂H₁₅NO₃	221.25	N/A	COCH₃, ethyl-methyl carbamate	Rivastigmine impurity
4-Chloro-2-{[(3-chlorophenyl)amino]carbonyl}phenyl methyl carbamate	N/A	C₁₄H₁₀Cl₂N₂O₂	309.15	3.5 (log k)	Cl, methyl carbamate	Broad-spectrum inhibitor